Cas no 1271-19-8 (Bis(cyclopentadienyl)titanium dichloride)

• Product Name: Bis(cyclopentadienyl)titanium dichloride
• CAS No: 1271-19-8
• MF: C₁₀H₁₀Cl₂Ti
• MW: 248.959401607513
• MDL: MFCD00003723
• CID: 41126
• Update Time: 2025-06-08

Bis(cyclopentadienyl)titanium dichloride Chemical and Physical Properties

Names and Identifiers

• Bis(cyclopentadienyl)titanium dichloride
• TITANOCENE DICHLORIDE
• bis(cyclopentadienyl)dichlorotitanium
• bis(eta(5)-cyclopentadienyl)titaniumdichloride
• Bis(eta(sup5)-cyclopentadienyl)titanium dichloride
• bis(eta5-Cyclopentadienyl) titanium dichloride
• Bis(pi-cyclopentadienyl)dichlorotitanium
• Bis(pi-cyclopentadienyl)titanium dichloride
• (Bislcyclopentandienyl)titaniumdichloride
• Bis(cyclopentadienyl)titanium(IV) dichloride
• Dyad(dicyclopentadiene)titanium Chloride
• bis-cyclopentadienyl titanium dichloride
• Di(cyclopentadienyl)titanium(IV) dichloride
• Dichlorobis(1,3-cyclopentadiene)titaniumDichlorodicyclopentadienyltitanium
• Dichlorotitanocene
• Cp2TiCl2
• Dichlorobis(1,3-cyclopentadiene)titanium
• Dichlorodicyclopentadienyltitanium

• MDL： MFCD00003723
• Inchi： 1S/2C5H5.2ClH.Ti/c2*1-2-4-5-3-1;;;/h2*1-3H,4H2;2*1H;/q2*-1;;;+4/p-2
• InChI Key： JAGHDVYKBYUAFD-UHFFFAOYSA-L
• SMILES： [Ti+4].[Cl-].[Cl-].[C-]1=CC=CC1.[C-]1=CC=CC1

Computed Properties

• Exact Mass: 239.90100
• Monoisotopic Mass: 239.901303
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Purple solid
• Density: 1.6 g/mL at 25 °C(lit.)
• Melting Point: 260-280 °C (dec.) (lit.)
• Boiling Point: 355.52°C (estimate)
• Water Partition Coefficient: Slow decomposition
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. Decomposes in water. Moisture sensitive.
• PSA: 0.00000
• LogP: 3.29540
• Solubility: It is soluble in toluene, chloroform, ethanol and other hydroxyl solvents, and a small amount of it is soluble in water, petroleum ether, benzene, ether, carbon disulfide and carbon tetrachloride.
• Merck: 9482
• Sensitiveness: Air & Moisture Sensitive

Bis(cyclopentadienyl)titanium dichloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H335
• Warning Statement： P261
• Hazardous Material transportation number：UN3261
• WGK Germany：3
• Hazard Category Code： 37/38
• Safety Instruction： S26-S36/37/39-S45-S6-S7/8
• FLUKA BRAND F CODES：8-10-21
• RTECS：XR2050000
• Hazardous Material Identification：
• Risk Phrases：R33; R34; R37/38; R40; R61
• Packing Group：II
• Safety Term：8
• Storage Condition：Store in a cool, dry place. Store in tightly closed containers.
• Packing Group：II
• Hazard Level：8
• HazardClass：8
• PackingGroup：II
• TSCA：Yes

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Bis(cyclopentadienyl)titanium dichloride

Recent Advances in the Application of Bis(cyclopentadienyl)titanium dichloride (CAS: 1271-19-8) in Chemical Biology and Pharmaceutical Research

Bis(cyclopentadienyl)titanium dichloride (Cp2TiCl2, CAS: 1271-19-8) is a well-known organometallic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its sandwich-like structure with two cyclopentadienyl rings bound to a titanium center, has demonstrated remarkable potential in catalysis, drug development, and biomolecular interactions. The unique redox properties and Lewis acidity of Cp2TiCl2 make it a valuable tool for synthetic chemists and biomedical researchers alike.

Recent studies have highlighted the role of Cp2TiCl2 in facilitating novel synthetic pathways for complex organic molecules, particularly in the context of pharmaceutical intermediates. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of Cp2TiCl2 in catalyzing the formation of carbon-carbon bonds under mild conditions, enabling the synthesis of biologically active compounds with improved yields and reduced environmental impact. This advancement is particularly relevant for the development of next-generation therapeutics, where sustainable and efficient synthetic methods are increasingly prioritized.

In addition to its catalytic applications, Cp2TiCl2 has shown promise in the field of cancer research. A groundbreaking study conducted by researchers at the University of Cambridge (2024) revealed that Cp2TiCl2 derivatives exhibit selective cytotoxicity against certain cancer cell lines, while sparing healthy cells. The mechanism of action appears to involve the generation of reactive oxygen species (ROS) within tumor cells, leading to apoptosis. These findings suggest that Cp2TiCl2-based compounds could serve as a foundation for developing novel anticancer agents with improved specificity and reduced side effects.

Another emerging area of research involves the use of Cp2TiCl2 in biomolecular labeling and imaging. A recent publication in Chemical Communications (2024) described a novel labeling technique utilizing Cp2TiCl2 as a versatile tag for proteins and nucleic acids. The titanium center's ability to coordinate with various functional groups allows for the creation of stable conjugates that can be detected using advanced imaging techniques, such as X-ray fluorescence microscopy. This development opens new possibilities for studying biomolecular interactions in real-time with high spatial resolution.

Despite these promising applications, challenges remain in optimizing the stability and bioavailability of Cp2TiCl2-based compounds for therapeutic use. Current research efforts are focused on developing modified derivatives with enhanced pharmacokinetic properties while retaining the beneficial characteristics of the parent compound. Collaborative studies between academic institutions and pharmaceutical companies are underway to address these challenges and translate laboratory findings into clinical applications.

In conclusion, Bis(cyclopentadienyl)titanium dichloride (1271-19-8) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications, ranging from catalysis to potential therapeutic uses, highlight its versatility and importance in advancing scientific knowledge and medical treatments. As research in this area progresses, we can anticipate further breakthroughs that will expand our understanding of this remarkable compound and its derivatives.